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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B15556592

Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 1-Bromononane-d3, tailored for researchers, scientists, and drug

development professionals. The information is based on the safety data for its non-deuterated

analog, 1-Bromononane, as detailed toxicological studies on the deuterated form are not widely

available.[1] Deuteration is not expected to significantly alter the chemical's primary hazards.[1]

[2]

Hazard Identification and GHS Classification
1-Bromononane-d3 is classified as a combustible liquid and is very toxic to aquatic life.[2][3][4]

It may cause skin irritation and is considered harmful if swallowed.[5] Care should be taken to

avoid inhalation of vapors or mists, as it can be irritating to the respiratory system.[5][6]

Key Hazards:

Physical Hazard: Combustible liquid.[3]

Health Hazards: Harmful if swallowed, causes skin irritation, and may cause respiratory

irritation.[5]
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Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[3][4][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety. The following table

summarizes the required equipment for handling 1-Bromononane-d3.

Body Part Required PPE Specification

Eyes/Face Safety Goggles or Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[3]

Hands Chemical-Resistant Gloves

Inspect gloves prior to use and

use proper removal technique.

[6]

Body Protective Clothing

Impervious clothing, such as a

lab coat, is required to prevent

skin exposure.[6][7]

Respiratory Fume Hood or Respirator

All handling should be

conducted in a chemical fume

hood.[3] If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.[1][8]

Operational Plan: Safe Handling Protocol
This step-by-step guide ensures the safe handling of 1-Bromononane-d3 in a laboratory

setting.

1. Preparation:

Ensure that a chemical fume hood is operational and available.[3]

Verify that an eyewash station and safety shower are accessible and unobstructed.[3][8]
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Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from

the handling area.[1][3][6]

Assemble all necessary PPE as detailed in the table above.

2. Handling the Chemical:

Conduct all transfers and manipulations of 1-Bromononane-d3 inside a chemical fume hood

to minimize inhalation exposure.[3]

Avoid direct contact with skin, eyes, and clothing.[1][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

Keep the container tightly closed when not in use.[1]

3. In Case of Accidental Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[3][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[3][6]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterward. Seek immediate medical assistance.[3][6][7]

4. Accidental Release Measures:

Ensure adequate ventilation and remove all ignition sources.[1][6]

Wearing appropriate PPE, contain the spill using an inert absorbent material like sand, silica

gel, or a universal binder.[3][7]

Collect the absorbed material into a suitable, closed container for disposal.[3][7]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Safety_and_handling_of_1_Bromononane_d19.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1536042169_1-BromoNonane-CASNO-693-58-3-MSDS.pdf
https://www.benchchem.com/product/b15556592/docs?utm_src=pdf-body#essential-safety-and-operational-guidance-for-1-bromononane-d3
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Safety_and_handling_of_1_Bromononane_d19.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14324&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Safety_and_handling_of_1_Bromononane_d19.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1536042169_1-BromoNonane-CASNO-693-58-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1536042169_1-BromoNonane-CASNO-693-58-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1536042169_1-BromoNonane-CASNO-693-58-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14324&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Safety_and_handling_of_1_Bromononane_d19.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1536042169_1-BromoNonane-CASNO-693-58-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14324&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14324&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevent the spill from entering drains or water courses, as the substance is very toxic to

aquatic life.[3][6]

Disposal Plan
The disposal of 1-Bromononane-d3 must be managed as hazardous chemical waste in

adherence to all local, regional, and national regulations.[2][3]

1. Waste Collection:

Collect waste 1-Bromononane-d3 and any contaminated materials (e.g., pipette tips,

absorbent paper) in a designated, chemically compatible, and properly labeled waste

container.[2]

The container must be clearly marked as "Hazardous Waste" and include the full chemical

name, "1-Bromononane-d3".[2]

2. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Keep the container tightly closed.

3. Final Disposal:

The disposal of 1-Bromononane-d3 must be handled by a licensed professional waste

disposal service.[2]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and proper disposal.[2]

Contaminated packaging should be disposed of as unused product.[6]

Quantitative Data
The physical and chemical properties of 1-Bromononane serve as a primary reference for 1-
Bromononane-d3.[1]
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Property Value

Molecular Formula C₉D₃H₁₆Br (representative for d3)

Molecular Weight (1-Bromononane) 207.15 g/mol [4][9]

Molecular Weight (1-Bromononane-d19) 226.27 g/mol [1]

Appearance Clear, colorless liquid[1][5]

Flash Point 90 °C / 194 °F[2][3]

Boiling Point 201 °C[1]

Melting Point -29 °C[1][9]

Density 1.084 g/mL at 25 °C[1]

Water Solubility Insoluble / Immiscible[1][5]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 1-
Bromononane-d3, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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